Cas no 1110-53-8 (Cholest-5-en-3beta-ol, 19-methoxy-, p-toluenesulfonate)

• Product Name: Cholest-5-en-3beta-ol, 19-methoxy-, p-toluenesulfonate
• CAS No: 1110-53-8
• MF: C₃₅H₅₄O₄S
• MW: 570.8659
• CID: 2166871
• Update Time: 2024-11-26

Cholest-5-en-3beta-ol, 19-methoxy-, p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 19-Methoxycholest-5-en-3β-ol 4-methylbenzenesulfonate
• VVJMYDIIEACKKB-GVRISNGGSA-N
• 19-Methoxycholest-5-en-3-yl 4-methylbenzenesulfonate #
• 19-Methoxycholest-5-en-3beta-ol 4-methylbenzenesulfonate
• Cholest-5-en-3beta-ol, 19-methoxy-, p-toluenesulfonate

• Inchi： 1S/C35H54O4S/c1-24(2)8-7-9-26(4)31-16-17-32-30-15-12-27-22-28(39-40(36,37)29-13-10-25(3)11-14-29)18-21-35(27,23-38-6)33(30)19-20-34(31,32)5/h10-14,24,26,28,30-33H,7-9,15-23H2,1-6H3/t26-,28+,30+,31-,32+,33+,34-,35-/m1/s1
• InChI Key： VVJMYDIIEACKKB-GVRISNGGSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])OC([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 989
• Topological Polar Surface Area: 61